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Compound of Interest

Compound Name: Amycolatopsin A

Cat. No.: B8209746 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Amycolatopsin A, a glycosylated

polyketide with antimycobacterial properties. Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Chemical and Physical Properties
A clear understanding of a compound's properties is the first step toward safe handling and

disposal.

Property Value

CAS Number 2209112-96-7[1][2]

Molecular Formula C60H98O23[2]

Molecular Weight 1187.4 g/mol [2]

Purity >95% by HPLC[2]

Solubility Soluble in DMSO and ethanol

Long-Term Storage -20°C

Hazard Assessment
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According to the available Safety Data Sheet (SDS), Amycolatopsin A is considered non-

hazardous for transport. There are no specific SARA Title III reporting requirements for this

substance, and it is listed as having no SARA Hazards. However, as with any chemical

substance, appropriate precautions should be taken to avoid inhalation, and contact with skin

and eyes.

Disposal Protocol
The disposal of Amycolatopsin A must be conducted in accordance with all applicable

country, federal, state, and local regulations. The following step-by-step process outlines the

recommended procedure for its disposal.

1. Personal Protective Equipment (PPE): Before handling Amycolatopsin A, ensure

appropriate PPE is worn, including:

Safety glasses

Lab coat

Gloves

2. Waste Segregation:

Solid Waste: Unused or expired solid Amycolatopsin A should be collected in a clearly

labeled, sealed container designated for chemical waste.

Liquid Waste: Solutions containing Amycolatopsin A should be collected in a separate,

sealed, and clearly labeled container for liquid chemical waste. Do not mix with other

incompatible waste streams.

Contaminated Materials: Any materials that have come into contact with Amycolatopsin A,

such as pipette tips, tubes, and gloves, should be disposed of as solid chemical waste.

3. Spill Management: In the event of a spill:

Evacuate personnel from the immediate area to ensure safety.

Ensure adequate ventilation.
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For liquid spills, absorb the solution using a non-reactive absorbent material like diatomite or

universal binders.

Carefully collect the absorbed material and place it in a sealed container for chemical waste.

Decontaminate the affected surfaces and any equipment by scrubbing with alcohol.

Dispose of all contaminated cleaning materials as chemical waste.

4. Final Disposal:

Store the sealed waste containers in a designated, secure area away from incompatible

materials.

Arrange for the collection and disposal of the chemical waste through your institution's

licensed hazardous waste disposal service. Adhere to their specific labeling and packaging

requirements.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Amycolatopsin
A.
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Caption: Workflow for the proper disposal of Amycolatopsin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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